molecular formula C20H27N3O4 B2549865 (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide CAS No. 2321337-42-0

(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide

Cat. No. B2549865
CAS RN: 2321337-42-0
M. Wt: 373.453
InChI Key: ORMCZEACGRPHEB-GQCTYLIASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is a chemical compound that has been the subject of scientific research in recent years. It is a piperidine derivative that has shown potential as a therapeutic agent for various medical conditions.

Mechanism of Action

The exact mechanism of action of (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide has a number of biochemical and physiological effects. It has been found to reduce inflammation and pain, and to have anticonvulsant properties. It has also been shown to inhibit the growth of cancer cells and to protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide in lab experiments is its potential therapeutic applications. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental conditions.

Future Directions

There are several future directions for research on (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Another direction is to better understand its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, future research could focus on developing new synthesis methods for the compound to improve its yield and purity.
Conclusion:
(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is a chemical compound that has shown potential as a therapeutic agent for various medical conditions. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. However, further research is needed to fully understand its mechanism of action and to develop more effective therapeutic agents based on this compound.

Synthesis Methods

(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide can be synthesized using a variety of methods. One of the most common methods is the reaction between piperidine-4-carboxylic acid and (E)-1-(3,4-dimethoxyphenyl)-2-bromoethylene. The resulting compound is then treated with azetidine to obtain the final product.

Scientific Research Applications

The compound has been the subject of scientific research for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

1-[1-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]azetidin-3-yl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N3O4/c1-26-17-5-3-14(11-18(17)27-2)4-6-19(24)23-12-16(13-23)22-9-7-15(8-10-22)20(21)25/h3-6,11,15-16H,7-10,12-13H2,1-2H3,(H2,21,25)/b6-4+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORMCZEACGRPHEB-GQCTYLIASA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=CC(=O)N2CC(C2)N3CCC(CC3)C(=O)N)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)/C=C/C(=O)N2CC(C2)N3CCC(CC3)C(=O)N)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.